Cas no 253679-12-8 (2-hydroxy-5-(4-methylphenyl)benzonitrile)

2-Hydroxy-5-(4-methylphenyl)benzonitrile is a substituted benzonitrile derivative characterized by a hydroxyl group at the 2-position and a 4-methylphenyl moiety at the 5-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing nitrile group and the hydroxyl functionality, enable its use in coupling reactions, cyclizations, and as a precursor for heterocyclic compounds. The methylphenyl substitution enhances lipophilicity, which can be advantageous in modulating solubility and reactivity in synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility.
2-hydroxy-5-(4-methylphenyl)benzonitrile structure
253679-12-8 structure
Product Name:2-hydroxy-5-(4-methylphenyl)benzonitrile
CAS No:253679-12-8
MF:C14H11NO
MW:209.243243455887
MDL:MFCD18314145
CID:1422470
PubChem ID:53219822
Update Time:2025-11-07

2-hydroxy-5-(4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-5-(4-methylphenyl)benzonitrile
    • DTXSID70684614
    • MFCD18314145
    • 4-Hydroxy-4'-methyl[1,1'-biphenyl]-3-carbonitrile
    • AKOS017557090
    • 2-CYANO-4-(4-METHYLPHENYL)PHENOL
    • 2-Cyano-4-(4-methylphenyl)phenol, 95%
    • 253679-12-8
    • MDL： MFCD18314145
    • Inchi： 1S/C14H11NO/c1-10-2-4-11(5-3-10)12-6-7-14(16)13(8-12)9-15/h2-8,16H,1H3
    • InChI Key： NVVNLARETVSHNU-UHFFFAOYSA-N
    • SMILES： OC1C=CC(=CC=1C#N)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 209.084063974g/mol
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44Ų

2-hydroxy-5-(4-methylphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320184-5 g
2-Cyano-4-(4-methylphenyl)phenol, 95%; .
 253679-12-8 95%
5g
 €1159.00 2023-04-26
abcr
AB320184-5g
2-Cyano-4-(4-methylphenyl)phenol, 95%; .
 253679-12-8 95%
5g
 €1159.00 2025-03-19

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